Cas no 749875-06-7 (5-Chloro-6-(trifluoromethyl)-2-pyridinecarboxylic Acid)

• Product Name: 5-Chloro-6-(trifluoromethyl)-2-pyridinecarboxylic Acid
• CAS No: 749875-06-7
• MF: C₇H₃ClF₃NO₂
• MW: 225.552431344986
• MDL: MFCD16658112
• CID: 2086855
• PubChem ID: 72212963
• Update Time: 2025-10-30

5-Chloro-6-(trifluoromethyl)-2-pyridinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-(trifluoromethyl)-2-pyridinecarboxylic Acid
• 5-chloro-6-(trifluoromethyl)pyridine-2-carboxylic Acid
• 5-Chloro-6-trifluoromethyl-pyridine-2-carboxylic acid
• CS-0341459
• 968-860-8
• DTXSID601208645
• DA-37489
• PXYUUSBDIWLVFL-UHFFFAOYSA-N
• 749875-06-7
• 5-CHLORO-6-(TRIFLUOROMETHYL)PICOLINIC ACID
• 5-CHLORO-6-(TRIFLUOROMETHYL)PICOLINICACID
• AB71436
• ZEB87506
• MFCD16658112
• SCHEMBL24775003

• MDL： MFCD16658112
• Inchi： 1S/C7H3ClF3NO2/c8-3-1-2-4(6(13)14)12-5(3)7(9,10)11/h1-2H,(H,13,14)
• InChI Key： PXYUUSBDIWLVFL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)N=C1C(F)(F)F

Computed Properties

• Exact Mass: 224.9804405g/mol
• Monoisotopic Mass: 224.9804405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

5-Chloro-6-(trifluoromethyl)-2-pyridinecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-Chloro-6-(trifluoromethyl)-2-pyridinecarboxylic Acid

Introduction to 5-Chloro-6-(trifluoromethyl)-2-pyridinecarboxylic Acid (CAS No. 749875-06-7) and Its Emerging Applications in Chemical Biology

5-Chloro-6-(trifluoromethyl)-2-pyridinecarboxylic acid, identified by its CAS number 749875-06-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyridine class of molecules, which are widely recognized for their role in pharmaceuticals, agrochemicals, and material science. The presence of both chloro and trifluoromethyl substituents in its molecular framework imparts distinct reactivity and binding capabilities, making it a valuable scaffold for drug discovery and biochemical research.

The chloro group at the 5-position of the pyridine ring enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry. In contrast, the trifluoromethyl group at the 6-position introduces lipophilicity and metabolic stability, which are critical factors in drug design. These features have positioned 5-chloro-6-(trifluoromethyl)-2-pyridinecarboxylic acid as a versatile intermediate in synthesizing bioactive molecules with potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of this compound. Studies indicate that the structural motifs present in 5-chloro-6-(trifluoromethyl)-2-pyridinecarboxylic acid can interact with biological targets such as enzymes and receptors, modulating their activity. For instance, derivatives of this compound have been explored as inhibitors of kinases and other enzymes implicated in cancer pathways. The trifluoromethyl group, in particular, has been shown to improve binding affinity by increasing hydrophobic interactions with target proteins.

In the realm of drug development, 5-chloro-6-(trifluoromethyl)-2-pyridinecarboxylic acid serves as a key building block for designing novel small-molecule drugs. Its ability to undergo selective functionalization allows chemists to tailor its properties for specific biological activities. For example, recent research has demonstrated its utility in synthesizing potent antiviral agents by incorporating additional pharmacophores that enhance viral protease inhibition. The chloro substituent also enables cross-coupling reactions, such as Suzuki-Miyaura coupling, which are essential for constructing complex molecular architectures.

The pharmaceutical industry has leveraged the versatility of 5-chloro-6-(trifluoromethyl)-2-pyridinecarboxylic acid to develop preclinical candidates targeting neurological disorders. Preliminary studies suggest that certain derivatives exhibit neuroprotective effects by modulating neurotransmitter receptors. The trifluoromethyl group’s influence on metabolic stability ensures that these compounds have prolonged half-lives, improving their therapeutic efficacy. Additionally, the chloro group’s reactivity allows for further derivatization, enabling fine-tuning of pharmacokinetic profiles.

Beyond pharmaceutical applications, 5-chloro-6-(trifluoromethyl)-2-pyridinecarboxylic acid has found utility in agrochemical research. Its structural features contribute to the development of herbicides and fungicides with enhanced selectivity and environmental compatibility. The trifluoromethyl group’s lipophilicity improves membrane penetration in pests, while the chloro group facilitates interactions with biological targets in plants. Such properties make this compound a promising candidate for sustainable agricultural practices.

From a synthetic chemistry perspective, 5-chloro-6-(trifluoromethyl)-2-pyridinecarboxylic acid exemplifies the importance of heterocyclic compounds in modern drug discovery. Its scaffold can be modified through various chemical transformations to generate libraries of compounds for high-throughput screening. Advances in flow chemistry have further streamlined its synthesis, enabling scalable production for industrial applications. These innovations underscore the compound’s potential as a cornerstone in medicinal chemistry.

The integration of machine learning and artificial intelligence into drug discovery has amplified the significance of compounds like 5-chloro-6-(trifluoromethyl)-2-pyridinecarboxylic acid. Predictive models trained on large datasets have identified its derivatives as candidates for treating inflammatory diseases by inhibiting specific cytokine pathways. Such computational approaches accelerate the identification of lead compounds, reducing time-to-market for new therapies.

In conclusion, 5-chloro-6-(trifluoromethyl)-2-pyridinecarboxylic acid (CAS No. 749875-06-7) represents a critical component in contemporary chemical biology research. Its unique structural attributes enable diverse applications across pharmaceuticals, agrochemicals, and material science. As research continues to uncover new therapeutic potentials and synthetic methodologies, this compound is poised to remain at the forefront of scientific innovation.